Cas no 885177-05-9 (2-methyl-N-6-methyl-2,4-bis(4-methylphenyl)-5-oxo-2,5-dihydropyridazin-3-ylpropanamide)

• Product Name: 2-methyl-N-6-methyl-2,4-bis(4-methylphenyl)-5-oxo-2,5-dihydropyridazin-3-ylpropanamide
• CAS No: 885177-05-9
• MF: C₂₃H₂₅N₃O₂
• MW: 375.463505506516
• CID: 5438775
• Update Time: 2025-07-13

2-methyl-N-6-methyl-2,4-bis(4-methylphenyl)-5-oxo-2,5-dihydropyridazin-3-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[6-methyl-2,4-bis(4-methylphenyl)-5-oxopyridazin-3-yl]propanamide
• 2-methyl-N-6-methyl-2,4-bis(4-methylphenyl)-5-oxo-2,5-dihydropyridazin-3-ylpropanamide

• Inchi： 1S/C23H25N3O2/c1-14(2)23(28)24-22-20(18-10-6-15(3)7-11-18)21(27)17(5)25-26(22)19-12-8-16(4)9-13-19/h6-14H,1-5H3,(H,24,28)
• InChI Key： OLIYUQLEPWFOCR-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(C)C=C2)N=C(C)C(=O)C=1C1=CC=C(C)C=C1)(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-methyl-N-6-methyl-2,4-bis(4-methylphenyl)-5-oxo-2,5-dihydropyridazin-3-ylpropanamide

2-Methyl-N-6-Methyl-2,4-Bis(4-Methylphenyl)-5-Oxo-2,5-Dihydropyridazin-3-Ylpropanamide (CAS No. 885177-05-9)

The compound 2-methyl-N-6-methyl-2,4-bis(4-methylphenyl)-5-oxo-2,5-dihydropyridazin-3-ylpropanamide (CAS No. 885177-05-9) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridazine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure is characterized by a pyridazine ring system substituted with multiple methyl groups and phenyl rings, which contribute to its unique physicochemical properties and bioactivity.

Recent studies have highlighted the potential of pyridazine derivatives as promising candidates for drug development, particularly in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The substituted pyridazine ring in this compound plays a crucial role in its ability to interact with specific biological targets, such as protein kinases and enzymes involved in neuronal signaling pathways. Researchers have reported that 2-methyl-N-6-methyl... exhibits potent inhibitory activity against key enzymes associated with these diseases, making it a strong candidate for further preclinical testing.

In addition to its therapeutic potential, the synthesis of CAS No. 885177-05-9 has been optimized through advanced organic chemistry techniques. The use of microwave-assisted synthesis and catalytic cross-coupling reactions has significantly improved the yield and purity of this compound. These advancements have not only facilitated its large-scale production but also enabled researchers to explore its structure-function relationships in greater depth.

Another area of interest surrounding this compound is its pharmacokinetic profile. Studies conducted using animal models have demonstrated that 2-methyl-N... has favorable absorption and bioavailability characteristics, which are essential for its effectiveness as a drug candidate. Furthermore, its metabolic stability has been evaluated using in vitro assays, revealing that it undergoes minimal hepatic metabolism, reducing the risk of drug-drug interactions.

The structural complexity of CAS No. 885177-05-9 also makes it an attractive molecule for exploring novel synthetic methodologies. Chemists have employed various strategies, including Suzuki-Miyaura coupling and Stille coupling reactions, to construct the pyridazine core and its substituents efficiently. These methods not only enhance the scalability of the synthesis but also pave the way for the development of related compounds with tailored biological activities.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to further accelerate the development of 2-methyl-N... as a therapeutic agent. Molecular docking studies have provided insights into its binding modes with target proteins, while machine learning algorithms are being utilized to predict its toxicity and pharmacokinetic properties more accurately.

In conclusion, CAS No. 885177-05-9, or 2-methyl-N..., represents a cutting-edge example of how modern medicinal chemistry is leveraging structural complexity and advanced synthesis techniques to address unmet medical needs. Its promising biological profile and versatile chemical properties position it as a key player in the ongoing quest for innovative therapeutic solutions.